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Compound of Interest

Compound Name: NSC 90469

Cat. No.: B1664108

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available data on the solubility and stability of
NSC 90469, also identified as the endogenous thyroid hormone metabolite 3,5-Diiodo-L-
thyronine (3,5-T2)[1][2][3][4][5]. The information herein is compiled from publicly available
safety data sheets and chemical supplier specifications. It is intended to serve as a
foundational resource for researchers and professionals in drug development.

Core Properties of NSC 90469

Property Value Source
Synonyms 3,5-Diiodo-L-thyronine, 3,5-T2

CAS Number 1041-01-6

Molecular Formula C15H13I2NO4

Molecular Weight 525.08 g/mol

Appearance Solid

Solubility Data

The solubility of NSC 90469 has been qualitatively and quantitatively assessed in several
common laboratory solvents. The compound exhibits limited solubility in aqueous and polar
protic solvents.
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Solvent Solubility Notes

Dimethylformamide (DMF) ~1 mg/mL
It is noted that moisture-

] ) absorbing DMSO can reduce

Dimethyl Sulfoxide (DMSO) Insoluble N )
solubility; fresh DMSO is
recommended.

Water Insoluble

Ethanol Insoluble

Stability Data

NSC 90469 is generally stable under recommended storage conditions. Long-term stability is

achieved at sub-zero temperatures.

Condition Recommendation Duration
Solid Form Storage -20°C > 4 years

] 6 months (sealed, away from
Stock Solution Storage -80°C

moisture and light)

-20°C

1 month (sealed, away from

moisture and light)

General Chemical Stability

Stable under recommended

storage conditions.

Not specified

Incompatibilities

Strong acids/alkalis, strong

oxidizing/reducing agents.

Not applicable

Decomposition

May decompose and emit toxic

fumes under fire conditions.

Not applicable

Experimental Protocols
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Detailed experimental protocols for determining the solubility and stability of NSC 90469 are
not readily available in the public domain. The following are generalized methodologies that
represent standard laboratory practices for such assessments.

General Solubility Assessment Workflow

A standard approach to determining the solubility of a compound like NSC 90469 would involve
a graded concentration series in various solvents of interest.
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Caption: General workflow for solubility determination.

General Stability Assessment Workflow
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To assess the stability of NSC 90469, the compound, either in solid form or in solution, would

be subjected to various stress conditions over time.
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Caption: General workflow for stability assessment.
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Signaling Pathways

NSC 90469 is identified as 3,5-Diiodo-L-thyronine (3,5-T2), a metabolite of thyroid hormone.
Thyroid hormones are known to exert their effects through various signaling pathways,
primarily involving nuclear thyroid hormone receptors (TRs) that regulate gene expression. 3,5-
T2 has been shown to bind to thyroid hormone receptors TRal, TRB1, and TR[32.
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Caption: Simplified thyroid hormone signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [NSC 90469: A Technical Guide to Solubility and
Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664108#nsc-90469-solubility-and-stability-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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